molecular formula C22H63N13P4 B1168866 POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT CAS No. 119481-71-9

POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT

Cat. No. B1168866
CAS RN: 119481-71-9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT is a chemical compound used as a surfactant and emulsifier in various industrial and personal care products . It belongs to the class of polymeric compounds known as polyethylene glycols (PEGs).


Synthesis Analysis

The synthesis of this compound involves the reaction of an alkyl alcohol (such as isotridecyl alcohol) with ethylene oxide to form a poly(ethylene glycol) chain. The terminal hydroxyl group of the PEG chain is then sulfonated with propylsulfonic acid, resulting in the formation of the potassium salt of the alkyl (3-sulfopropyl) diether .


Molecular Structure Analysis

The molecular structure consists of a poly(ethylene glycol) backbone (with approximately 7 ethylene oxide units) attached to an alkyl group (C13-C15) via a sulfopropyl linkage. The potassium ion (K⁺) balances the charge, making it a water-soluble salt .

properties

CAS RN

119481-71-9

Product Name

POLYETHYLENEGLYCOL ALKYL (3-SULFOPROPYL) DIETHER, POTASSIUM SALT

Molecular Formula

C22H63N13P4

Molecular Weight

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.